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Compound of Interest

Compound Name: Autophinib

Cat. No.: B605691 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of potent chemical compounds like Autophinib are paramount to ensuring a safe

laboratory environment and regulatory compliance. Autophinib is a potent and selective

inhibitor of the VPS34 kinase, playing a critical role in autophagy research.[1][2][3][4] Due to its

biological activity and classification as a kinase inhibitor, it must be treated as hazardous

chemical waste unless explicitly stated otherwise by a comprehensive safety assessment.[5][6]

This guide provides a step-by-step procedure for its proper disposal.

Autophinib Chemical and Physical Properties
A summary of key quantitative data for Autophinib is presented below. This information is

crucial for correct labeling and handling of waste.
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Property Value

Chemical Name
6-Chloro-N-(5-methyl-1H-pyrazol-3-yl)-2-(4-

nitrophenoxy)-pyrimidinamine[1]

Molecular Formula C₁₄H₁₁ClN₆O₃[1][4]

Molecular Weight 346.73 g/mol [1][4]

CAS Number 1644443-47-9[1][4]

Purity ≥98% (HPLC)[1][4]

Solubility Soluble to 20 mM in DMSO[4]

Storage Temperature +4°C[1][4]

Experimental Protocol: Step-by-Step Disposal of
Autophinib Waste
This protocol outlines the mandatory procedures for disposing of various forms of Autophinib
waste, including pure (unused) compound, solutions, and contaminated lab materials. The

overriding principle is that no laboratory activity should begin without a clear plan for waste

disposal.[7]

Objective: To safely collect, segregate, and dispose of Autophinib waste in compliance with

institutional and regulatory standards.

Materials:

Appropriate Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-

resistant gloves.

Designated hazardous waste containers (plastic is preferred) compatible with the waste type

(e.g., for solid waste, organic solvent waste).[8]

Hazardous waste labels/tags provided by your institution's Environmental Health and Safety

(EHS) department.
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Waste accumulation log.

Spill kit for chemical spills.

Methodology:

Part 1: Segregation and Collection of Autophinib Waste

Identify Waste Streams: At the point of generation, identify the type of Autophinib waste:

Solid Waste: Unused or expired pure Autophinib powder, contaminated weigh boats, or

absorbent materials from a spill.

Liquid Waste (Non-aqueous/Organic): Autophinib dissolved in organic solvents like

DMSO.

Liquid Waste (Aqueous): Dilute aqueous solutions containing Autophinib from

experimental procedures. Note: Due to its low water solubility, this is less common for

stock solutions.[9]

Contaminated Sharps: Needles, syringes, or glass Pasteur pipettes used to handle

Autophinib solutions.

Contaminated Labware (Non-Sharps): Pipette tips, centrifuge tubes, and gloves.

Segregate Incompatible Wastes: Never mix Autophinib waste with incompatible chemicals.

For instance, keep organic solvent waste separate from aqueous waste and strong acids or

bases.[10] Halogenated and non-halogenated solvent wastes should also be collected

separately.[7]

Use Designated Waste Containers:

Collect solid Autophinib waste in a clearly labeled, sealable plastic container.

Collect liquid organic waste containing Autophinib in a designated, solvent-compatible

waste container. Ensure the container has a screw-top cap.[10]

Collect contaminated sharps in a designated, puncture-resistant sharps container.[11]
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Collect other contaminated labware in a designated biohazard bag or lined container for

chemical waste pickup.[11]

Part 2: Labeling and Storage of Waste

Properly Label All Containers: As soon as you begin adding waste to a container, affix a

hazardous waste label from your institution's EHS office. The label must include:

The words "Hazardous Waste."

The full chemical name: "Autophinib" and any solvents present (e.g., "Dimethyl

Sulfoxide").

The approximate concentration and quantity of each component.

The date accumulation started.

The name of the principal investigator and the laboratory location.

Store Waste in a Satellite Accumulation Area (SAA):

Store all hazardous waste containers in a designated SAA, which must be at or near the

point of generation.[8][10]

Ensure all waste containers are kept securely closed except when adding waste.[7][8]

Provide secondary containment (such as a spill tray) for liquid waste containers.

Part 3: Disposal Procedures

DO NOT Dispose Down the Drain or in Regular Trash: Hazardous chemicals like

Autophinib must never be poured down the drain or disposed of in the regular trash.[8][12]

This is to prevent environmental contamination and adverse effects on aquatic life.[13]

Arrange for EHS Pickup: Once a waste container is full or has been in accumulation for the

maximum allowed time (typically up to 12 months, but check institutional policy), contact your

institution's EHS department to schedule a waste pickup.[8][10] Follow their specific

procedures for pickup requests.
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Handling Empty Containers:

A container that held Autophinib is considered "empty" only after all contents have been

removed by standard practice.[7]

To be disposed of as non-hazardous waste, the container should be triple-rinsed with a

suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[7]

After rinsing, remove or deface the original label before recycling or disposal in regular

trash, as per institutional guidelines.[7]

Mandatory Visualizations
Autophinib Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Autophinib
waste, from generation to final pickup.
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Caption: Logical workflow for the safe disposal of Autophinib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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